![molecular formula C12H12ClNO3 B2788619 1-(2-Chloro-benzoyl)-pyrrolidine-2-carboxylic acid CAS No. 672300-77-5](/img/structure/B2788619.png)
1-(2-Chloro-benzoyl)-pyrrolidine-2-carboxylic acid
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Overview
Description
2-Chlorobenzoic acid is an organic compound with the formula ClC6H4CO2H. It is one of three isomeric chlorobenzoic acids . It’s a white solid used as a precursor to a variety of drugs, food additives, and dyes .
Molecular Structure Analysis
The molecular structure of compounds similar to 2-Chlorobenzoic acid has been determined using techniques like single-crystal X-ray diffraction . The specific molecular structure of “1-(2-Chloro-benzoyl)-pyrrolidine-2-carboxylic acid” would need to be determined experimentally.Chemical Reactions Analysis
2-Chlorobenzoic acid, like other carboxylic acids, can undergo a variety of chemical reactions. For example, it can react with bases to form salts, with alcohols to form esters, and with ammonia to form amides .Physical And Chemical Properties Analysis
2-Chlorobenzoic acid is a white solid . Its physical and chemical properties would be influenced by factors such as its molecular structure and the nature of its functional groups .Scientific Research Applications
- Additionally, it plays a role in the preparation of p-chlorobenzoic acid , which has applications in organic chemistry and materials science .
Organic Synthesis and Pharmaceutical Intermediates
Trichloro-Acaricide
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds with benzimidazole moieties have been found to be effective against various strains of microorganisms .
Mode of Action
It’s known that the benzylic position can undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation . The compound may interact with its targets through similar mechanisms, leading to changes in the target’s function.
Biochemical Pathways
It’s known that the benzylic position can participate in various reactions, affecting different biochemical pathways .
Result of Action
Similar compounds have shown antimicrobial activity, suggesting that this compound may also have similar effects .
properties
IUPAC Name |
1-(2-chlorobenzoyl)pyrrolidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClNO3/c13-9-5-2-1-4-8(9)11(15)14-7-3-6-10(14)12(16)17/h1-2,4-5,10H,3,6-7H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVMZADJYCGKILL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)C2=CC=CC=C2Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Chloro-benzoyl)-pyrrolidine-2-carboxylic acid |
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